Cas no 1189852-05-8 (7-chloro-2-methylpyrazolo1,5-apyrimidin-5-amine)

• Product Name: 7-chloro-2-methylpyrazolo1,5-apyrimidin-5-amine
• CAS No: 1189852-05-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• MDL: MFCD12024708
• CID: 4576498
• PubChem ID: 44251307
• Update Time: 2025-06-09

7-chloro-2-methylpyrazolo1,5-apyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-Methylpyrazolo[1,5-a]pyriMidin-5-aMine
• Pyrazolo[1,5-a]pyriMidin-5-aMine, 7-chloro-2-Methyl-
• 7-chloro-2-methylpyrazolo1,5-apyrimidin-5-amine

• MDL： MFCD12024708
• Inchi： 1S/C7H7ClN4/c1-4-2-7-10-6(9)3-5(8)12(7)11-4/h2-3H,1H3,(H2,9,10)
• InChI Key： VOWVPHOKWZLZLV-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(Cl)=CC(N)=N2

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-chloro-2-methylpyrazolo1,5-apyrimidin-5-amine

Recent Advances in the Study of 7-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine (CAS: 1189852-05-8)

7-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine (CAS: 1189852-05-8) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique heterocyclic structure, has been investigated for its biological activities, particularly as a kinase inhibitor. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a promising candidate for further development in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and optimization of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine derivatives for enhanced kinase inhibition. The researchers employed a multi-step synthetic route to modify the core structure, resulting in compounds with improved selectivity and potency against specific kinase targets. The study also utilized molecular docking simulations to elucidate the binding interactions between the compound and its target kinases, providing valuable insights for future drug design.

In another recent investigation, the compound's potential as an anticancer agent was evaluated. Preclinical studies demonstrated that 7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine exhibited significant antiproliferative effects against various cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that the compound induces apoptosis and cell cycle arrest, suggesting its utility in combination therapies. These findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked further interest in the compound's oncological applications.

Additionally, the pharmacokinetic profile of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine has been a focus of recent research. A 2024 study in Drug Metabolism and Disposition reported on the compound's metabolic stability, bioavailability, and tissue distribution in rodent models. The results indicated favorable pharmacokinetic properties, with moderate oral bioavailability and a predictable metabolic pathway, supporting its potential as a lead compound for further development.

Despite these promising findings, challenges remain in the clinical translation of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine. Issues such as off-target effects and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities position it as a valuable scaffold for the development of novel therapeutics. Ongoing research aims to explore its applications beyond oncology, including inflammatory and neurological disorders.

In conclusion, 7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-amine (CAS: 1189852-05-8) represents a promising chemical entity with diverse therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and pharmacokinetic evaluation underscore its relevance in modern drug discovery. Continued research efforts are expected to further elucidate its applications and optimize its properties for clinical use.